Cas no 2167099-41-2 (tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate)

• Product Name: tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate
• CAS No: 2167099-41-2
• MF: C₁₁H₂₂FNO₄S
• MW: 283.360085964203
• CID: 5907243
• PubChem ID: 165735734
• Update Time: 2025-05-21

tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate
• 2167099-41-2
• EN300-1577404
• tert-butyl N-[5-(fluorosulfonyl)-4-methylpentyl]carbamate

• Inchi： 1S/C11H22FNO4S/c1-9(8-18(12,15)16)6-5-7-13-10(14)17-11(2,3)4/h9H,5-8H2,1-4H3,(H,13,14)
• InChI Key： DEROCUGRMHLOQW-UHFFFAOYSA-N
• SMILES： S(CC(C)CCCNC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 283.12535752g/mol
• Monoisotopic Mass: 283.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate

Introduction to Tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate (CAS No. 2167099-41-2)

Tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate (CAS No. 2167099-41-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules. The presence of both a fluorosulfonyl group and a tert-butyl carbamate moiety imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The fluorosulfonyl moiety is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in drug design. Fluorinated compounds are widely recognized for their improved pharmacokinetic profiles, and the introduction of fluorosulfonyl groups often leads to enhanced efficacy and reduced side effects in drug candidates. In contrast, the tert-butyl carbamate group contributes to the stability of the compound during synthetic processes and can serve as a protecting group in multi-step syntheses.

Recent advancements in medicinal chemistry have highlighted the importance of such hybrid compounds in addressing complex diseases. The structural features of Tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate make it an attractive candidate for further exploration in the development of targeted therapies. For instance, its fluorosulfonyl group can be utilized in the synthesis of fluorinated sulfonamides, which are known for their anti-inflammatory and antimicrobial properties. Additionally, the tert-butyl carbamate moiety can be selectively removed under specific conditions, allowing for modular drug design.

The compound's utility extends beyond its role as a synthetic intermediate. Researchers have been investigating its potential applications in the development of protease inhibitors, where the fluorosulfonyl group can interact with enzymatic active sites to modulate activity. This has been particularly relevant in the search for treatments against viral infections and cancerous conditions. Furthermore, the 4-methylpentyl chain provides a hydrophobic anchor that can improve membrane permeability, enhancing drug delivery systems.

In terms of synthetic methodologies, Tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate serves as a versatile building block for constructing more complex molecules. The combination of fluorosulfonyl and carbamate functionalities allows for diverse chemical transformations, including nucleophilic substitution reactions and condensation reactions with various substrates. These reactions are essential for generating libraries of compounds that can be screened for biological activity.

The growing interest in fluorinated pharmaceuticals has driven further research into optimizing synthetic routes for Tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate. Recent studies have focused on developing greener synthetic protocols that minimize waste and improve yield while maintaining high purity standards. Such efforts align with broader trends in sustainable chemistry, where environmental impact is increasingly considered alongside efficacy and cost-effectiveness.

From a regulatory perspective, the compound's classification as an intermediate rather than an active pharmaceutical ingredient (API) simplifies its handling and distribution. However, rigorous quality control measures must still be implemented to ensure consistency across batches. This is particularly important when scaling up production for clinical trials or commercial use.

The future prospects for Tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate are promising, with ongoing research exploring its potential in conjunction with other novel therapeutic strategies. For example, its incorporation into prodrugs could enhance bioavailability or target specific tissues within the body. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might influence biological activity.

In conclusion,Tert-butyl N-5-(fluorosulfonyl)-4-methylpentylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a synthetic intermediate continues to drive innovation in drug development, offering new opportunities for addressing unmet medical needs.